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These application notes provide a comprehensive overview of protocols for assessing
psychological distress in individuals displaced by disasters. The following sections detalil
validated screening tools, data from various disaster scenarios, and a phased assessment
workflow.

Introduction

Disaster evacuees represent a vulnerable population at high risk for significant psychological
distress, including post-traumatic stress disorder (PTSD), depression, and anxiety. Timely and
accurate assessment of their mental health status is crucial for providing appropriate support
and for research aimed at developing effective interventions. This document outlines
standardized protocols and tools to facilitate reliable data collection and analysis in post-
disaster settings.

Data Presentation: Psychological Distress in
Disaster Evacuees

The following tables summarize quantitative data on the prevalence of psychological distress in
evacuees from various types of disasters, as measured by validated assessment tools.

Table 1: Prevalence of Psychological Distress in Natural Disaster Evacuees
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Table 2: Prevalence of Psychological Distress in Man-Made Disaster and Conflict Evacuees
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Experimental Protocols: Validated Assessment

Tools

The following are detailed protocols for the administration and scoring of commonly used

instruments for assessing psychological distress in disaster evacuees.

Kessler 6-Item Psychological Distress Scale (K6)
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e Purpose: The K6 is a brief screening tool for non-specific psychological distress.
e Administration:

o The scale consists of six questions about how frequently an individual has experienced
symptoms of psychological distress over the past 30 days.

o It can be self-administered or administered by an interviewer in person or over the phone.

o Respondents rate each item on a 5-point Likert scale:

0 = None of the time

1 = A little of the time

2 = Some of the time

3 = Most of the time

4 = All of the time

e Scoring and Interpretation:
o Scores for the six items are summed to produce a total score ranging from 0 to 24.
o Ascore of 13 or greater is indicative of a high probability of severe mental illness[3][6][7].

o Scores between 8 and 12 may indicate moderate distress.

PTSD Checklist for DSM-5 (PCL-5)

e Purpose: The PCL-5 is a 20-item self-report measure that assesses the 20 DSM-5
symptoms of PTSD.

¢ Administration:

o The questionnaire asks about how much the individual has been bothered by each
symptom in the past month.
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o It takes approximately 5-10 minutes to complete.

o Each item is rated on a 5-point Likert scale from O ("Not at all") to 4 ("Extremely").

e Scoring and Interpretation:

o Total Symptom Severity Score: Sum the scores for all 20 items for a total score of 0-80. A
cutoff score between 31 and 33 is often used to indicate probable PTSD.

o DSM-5 Symptom Cluster Severity Scores: Sum the scores for the items within each of the
four DSM-5 symptom clusters (B, C, D, and E).

o Provisional PTSD Diagnosis: Treat each item rated as 2 ("Moderately") or higher as an
endorsed symptom. A provisional diagnosis can be made if the individual endorses at
least: 1 B item (questions 1-5), 1 C item (questions 6-7), 2 D items (questions 8-14), and 2
E items (questions 15-20).

Hospital Anxiety and Depression Scale (HADS)

e Purpose: The HADS is a 14-item scale designed to assess the presence and severity of
anxiety and depression.

e Administration:

o The scale is divided into two subscales: Anxiety (HADS-A, 7 items) and Depression
(HADS-D, 7 items).

o Respondents rate each item on a 4-point scale (0-3) based on their feelings over the past
week.

e Scoring and Interpretation:

[e]

Scores for each subscale are summed, resulting in a score of 0-21 for both anxiety and
depression.

0-7: Normal

[e]

o

8-10: Borderline abnormal (mild)
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o 11-21: Abnormal (moderate to severe)

Impact of Event Scale-6 (IES-6)

e Purpose: The IES-6 is a brief, 6-item self-report measure of post-traumatic stress symptoms.

o Administration:

o Respondents are asked to rate how distressed they have been over the past seven days
by each of the six items.

o A4-point Likert scale is used, though the specific wording of the anchors may vary across
studies.

e Scoring and Interpretation:
o Scores are summed to produce a total score.
o A mean score of 1.09 has been used as a threshold for significant stress.

Mandatory Visualizations
Neurobiological Signaling Pathway of Traumatic Stress
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Tier 1: Universal Support & Psychoeducation

Psychological First Aid (PFA)
- Provide immediate practical and emotional support

- Psychoeducation on common stress reactions

For all evacuees

Tier 2: Screening & Monitoring

Brief Screening
(e.g., K6, IES-6)
- Identify individuals with elevated distress

If distress is mild to moderate

Watchful Waiting & Follow-up

. . If distress is severe or persistent
- Monitor symptoms over time

If symptoms worsen or persist

Tier 3: Comprehensive Assessment

Comprehensive Clinical Assessment
(e.g., PCL-5, HADS, clinical interview)
- For those with persistent or severe symptoms

If diagnostic criteria are met

Tier 4: Specialjzed Treatment

Referral to Specialized Care

- Trauma-focused therapy
- Pharmacotherapy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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